![molecular formula C8H11NO2S B372996 N-methyl-N-phenylmethanesulfonamide CAS No. 13229-35-1](/img/structure/B372996.png)
N-methyl-N-phenylmethanesulfonamide
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Overview
Description
“N-methyl-N-phenylmethanesulfonamide” is a chemical compound with the CAS Number: 13229-35-1 . It has a molecular weight of 185.25 .
Molecular Structure Analysis
The molecular formula of “N-methyl-N-phenylmethanesulfonamide” is C8H11NO2S . The average mass is 185.243 Da and the monoisotopic mass is 185.051056 Da .Physical And Chemical Properties Analysis
“N-methyl-N-phenylmethanesulfonamide” has a molecular weight of 185.25 . Unfortunately, other physical and chemical properties like density, boiling point, and melting point are not available in the resources.Scientific Research Applications
Synthesis and Chemical Properties
New Synthetic Approaches N-methyl-N-phenylmethanesulfonamide has been a subject of study in the synthesis of phenylmethanesulfonamide derivatives. For instance, a new synthetic route involving the reaction of N,N-dichlorophenylmethanesulfonamide with trichloroethylene was explored, producing a highly electrophilic N-sulfonyl-substituted polyhalogenated aldehyde imine, which demonstrated high reactivity in alkylation reactions (Aizina et al., 2012).
Crystal Structure Analysis The structure of N-methyl-N-phenylmethanesulfonamide and its derivatives has been a significant focus. For instance, the crystal structure of N-methylmethanesulfonamide was determined at low temperatures, revealing a gauche conformation with respect to the sulfonyl methyl group, contrasting with previous ab initio calculations (Higgs et al., 2002).
Chemical Reactions and Modifications Visible-light-promoted radical (phenylsulfonyl)methylation reactions have been developed for electron-rich heteroarenes and N-arylacrylamides, providing efficient access to various (phenylsulfonyl)methylated compounds (Liu & Li, 2016). Also, N-methyl- N-phenylvinylsulfonamides have been used for chemoselective modification of cysteine-containing peptides and proteins, demonstrating the ability to control the drug-antibody ratio for antibody-drug conjugates by tuning the electron deficiency and linker hydrophilicity of probes (Huang et al., 2018).
Biological Interactions and Applications
Protein Modification N-Methyl-N-phenylethenesulfonamide has been used for efficient and highly selective modification of the lysine residue of native peptides via aza-Michael addition, demonstrating potential for site-selective lysine functionalization in native peptides with a free N-terminus (Chen et al., 2017).
Kinase Inhibition for Cancer Treatment Research into sulfonamide-based kinase inhibitors for cancer treatment has explored the synthesis of various phenylmethanesulfonamide derivatives as potential inhibitors of serine-threonine kinases. These compounds have shown varying degrees of inhibitory activity against human cyclin-dependent kinase 2, important for understanding their potential in cancer therapeutics (Wong et al., 2010).
Safety and Hazards
The safety information for “N-methyl-N-phenylmethanesulfonamide” includes several hazard statements: H302, H312, H315, H319, H332, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
properties
IUPAC Name |
N-methyl-N-phenylmethanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2S/c1-9(12(2,10)11)8-6-4-3-5-7-8/h3-7H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVUINMQKMBASGD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40879191 |
Source
|
Record name | METHANESULFONAMIDE, N-METHYL-N-PHENYL- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40879191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-phenylmethanesulfonamide | |
CAS RN |
13229-35-1 |
Source
|
Record name | METHANESULFONAMIDE, N-METHYL-N-PHENYL- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40879191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-N-phenylmethanesulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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